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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-

methoxybenzaldehyde

Cat. No.: B184467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Benzyloxy)-4-
methoxybenzaldehyde, a versatile benzaldehyde derivative with significant potential in

medicinal chemistry and organic synthesis. This document details its chemical and physical

properties, a standard synthesis protocol, and its applications, particularly in the context of drug

development.

Core Properties of 2-(Benzyloxy)-4-
methoxybenzaldehyde
2-(Benzyloxy)-4-methoxybenzaldehyde, with the CAS Number 32884-23-4, is an aromatic

aldehyde that serves as a valuable intermediate in the synthesis of more complex molecules.

[1] Its structure incorporates a benzaldehyde core with a benzyloxy and a methoxy substituent,

which modulate its reactivity and biological activity.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 32884-23-4 [1]

Molecular Formula C₁₅H₁₄O₃ [1][2]

Molecular Weight 242.27 g/mol [1][2]

IUPAC Name
2-(Benzyloxy)-4-

methoxybenzaldehyde
[1]

Synonyms
4-methoxy-2-

(phenylmethoxy)benzaldehyde
[1]

Appearance Beige powder solid

Melting Point 60 - 64 °C

Purity Typically ≥95%

Storage
Store at 2-8°C under an inert

atmosphere
[3]

Synthesis of 2-(Benzyloxy)-4-methoxybenzaldehyde
The primary synthetic route to 2-(Benzyloxy)-4-methoxybenzaldehyde is the Williamson

ether synthesis. This well-established method involves the O-alkylation of a phenol with an

alkyl halide. In this case, 2-hydroxy-4-methoxybenzaldehyde is treated with benzyl bromide in

the presence of a weak base.

Materials and Equipment:

Reagents: 2-Hydroxy-4-methoxybenzaldehyde, Benzyl bromide, Potassium carbonate

(K₂CO₃), Anhydrous N,N-Dimethylformamide (DMF), Ethyl acetate, Brine (saturated NaCl

solution), Anhydrous magnesium sulfate (MgSO₄).

Equipment: Round-bottom flask, magnetic stirrer, heating mantle, reflux condenser,

separatory funnel, rotary evaporator, silica gel for column chromatography.

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-4-methoxybenzaldehyde (1.0

equivalent) in anhydrous DMF. Add potassium carbonate (1.5 equivalents) to the solution.

Initial Stirring: Stir the suspension at room temperature for 20-30 minutes to facilitate the

formation of the potassium phenoxide salt.

Addition of Alkylating Agent: Slowly add benzyl bromide (1.1 equivalents) to the reaction

mixture.

Reaction: Heat the mixture to 60-70°C and stir for 4-6 hours. Monitor the progress of the

reaction using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

ethyl acetate (three times).

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to yield pure 2-
(Benzyloxy)-4-methoxybenzaldehyde.
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Workflow for Williamson Ether Synthesis
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Caption: Workflow for the synthesis of 2-(Benzyloxy)-4-methoxybenzaldehyde.
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Applications in Drug Development
Benzaldehyde derivatives are a significant class of compounds in medicinal chemistry due to

their wide range of biological activities.[4] The aldehyde group is a versatile handle for various

chemical transformations, allowing for the creation of diverse molecular libraries for drug

screening.[5]

A promising area of research for benzyloxybenzaldehyde derivatives is in the development of

anticancer agents.[4][5] Specifically, these compounds have been investigated as inhibitors of

aldehyde dehydrogenase (ALDH), particularly the ALDH1A isoform, which is overexpressed in

several types of cancer and is associated with cancer stem cells and resistance to

chemotherapy.[5] Inhibition of ALDH can disrupt critical cellular processes in cancer cells,

leading to apoptosis and cell cycle arrest.[4]

The benzyloxy moiety can be crucial for activity, and modifications to this part of the molecule

can be used to optimize potency and selectivity.
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Inhibition of ALDH1A Signaling Pathway
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Caption: Inhibition of the ALDH1A-Retinoic Acid signaling pathway.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 2-
(Benzyloxy)-4-methoxybenzaldehyde.

Table 2: Hazard and Precautionary Information
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Category Information Reference(s)

Health Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.

[6]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection. Use in a well-

ventilated area or with

respiratory protection.

[6][7][8]

First Aid Measures

Eyes: Rinse cautiously with

water for several minutes.

Skin: Wash with plenty of soap

and water. Inhalation: Move to

fresh air. Seek medical

attention if irritation persists.

[6]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

[7]

Incompatible Materials
Strong oxidizing agents,

Strong bases.
[9]

Conclusion
2-(Benzyloxy)-4-methoxybenzaldehyde is a compound of significant interest to the scientific

community, particularly those in drug discovery and organic synthesis. Its defined properties

and established synthetic route make it an accessible and valuable building block. The

potential for its derivatives to act as potent inhibitors of key biological targets, such as ALDH1A,

underscores its importance in the development of novel therapeutics. Further research into this

and related compounds is warranted to fully explore their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

